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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592083

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rauvotetraphylline C is an indole alkaloid isolated from the aerial parts of
Rauvolfia tetraphylla.[1][2] Accurate and consistent preparation of stock solutions is crucial for
obtaining reliable and reproducible results in experimental settings. These application notes
provide detailed protocols and essential data for the preparation of Rauvotetraphylline C
stock solutions.

Physicochemical and Solubility Data

Proper stock solution preparation begins with an understanding of the compound's
physicochemical properties and solubility.

Table 1: Physicochemical Properties of Rauvotetraphylline C

Property Value Reference
Molecular Formula C28H34N207 [1]
Molecular Weight 510.58 g/mol [1]
Appearance Solid [1]
CAS Number 1422506-51-1 [1]
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Table 2: Solubility Profile of Rauvotetraphylline C

Solvent Solubility Notes Reference
DMSO (Dimethyl A common solvent for

_ Soluble o _ [1][2]
Sulfoxide) in vitro studies.
Chloroform Soluble - [2][3]
Dichloromethane Soluble - [2][3]
Ethyl Acetate Soluble - [2][3]
Acetone Soluble - [2][3]

Testing with a small
Ethanol May be soluble amount is [1]

recommended.

Testing with a small
DMF

] ) May be soluble amount is [1]
(Dimethylformamide)

recommended.

Testing with a small
Water Low solubility amount is [1]

recommended.

Experimental Protocols
Materials and Equipment

e Rauvotetraphylline C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o Handle Rauvotetraphylline C in a well-ventilated area or a chemical fume hood.
» Wear appropriate PPE to avoid inhalation, ingestion, or direct skin and eye contact.

o Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Rauvotetraphylline C in
DMSO. The concentration can be adjusted as needed by modifying the amounts of solute and
solvent.

Step 1: Calculate the Required Mass of Rauvotetraphylline C To prepare a stock solution of a
specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

» Desired Concentration = 10 mM = 0.010 mol/L

e Volume =1 mL=0.001L

» Molecular Weight = 510.58 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (510.58 g/mol ) x (1000 mg/g) = 5.11 mg

Step 2: Weighing the Compound
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» Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh 5.11 mg of Rauvotetraphylline C powder into the tared container.

Step 3: Dissolving the Compound

e Add 1 mL of anhydrous DMSO to the container with the weighed Rauvotetraphylline C.
o Cap the container securely.

» Vortex the solution until the compound is completely dissolved. Gentle warming in a water
bath (37°C) may aid dissolution if necessary.

Step 4: Storage
o For short-term storage, keep the stock solution at 4°C.

o For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials
and store at -20°C or -80°C to minimize freeze-thaw cycles.[4]

 Indole alkaloids in solution should ideally be used within 24 hours of preparation, as some
may be unstable under ambient conditions.[5]

Workflow for Stock Solution Preparation
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Workflow for Rauvotetraphylline C Stock Solution Preparation

Preparation

(Calculate required mass of Rauvotetraphylline C)

l

(Weigh the calculated mass of the compoumD

Dissalution

G\dd appropriate volume of selected solvent (e.g., DMSOD

(Vortex or sonicate until fully dissolved)

Storage
4

(Aliquot into smaller vqumes)

(Store at -20°C or -80°C for long-term usa
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Application of Rauvotetraphylline C in a Hypothetical Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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